Cas no 853058-43-2 (4-Chloro-5H-pyrrolo3,2-dpyrimidine-7-carboxylicacid)

4-Chloro-5H-pyrrolo3,2-dpyrimidine-7-carboxylicacid structure
853058-43-2 structure
Product Name:4-Chloro-5H-pyrrolo3,2-dpyrimidine-7-carboxylicacid
CAS No:853058-43-2
MF:C7H4ClN3O2
MW:197.578559875488
MDL:MFCD09999221
CID:717185
PubChem ID:45789730
Update Time:2025-04-19

4-Chloro-5H-pyrrolo3,2-dpyrimidine-7-carboxylicacid Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-5H-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid
    • MFCD09999221
    • 5H-Pyrrolo[3,2-d]pyrimidine-7-carboxylic acid, 4-chloro-
    • EN300-141121
    • AKOS006305680
    • PB31467
    • SY097176
    • 1019056-31-5
    • 853058-43-2
    • 4-chloro-5h-pyrrolo[3,2-d]pyrimidine-7-carboxylicacid
    • SCHEMBL2080225
    • SYUREEKHRDWOJX-UHFFFAOYSA-N
    • AS-38620
    • CS-0050913
    • DB-058728
    • J-515054
    • SB10438
    • 5H-4-Chloro-pyrrolo[3,2-d]pyrimidine-7-carboxylic acid
    • 4-Chloro-5H-pyrrolo3,2-dpyrimidine-7-carboxylicacid
    • MDL： MFCD09999221
    • Inchi： 1S/C7H4ClN3O2/c8-6-5-4(10-2-11-6)3(1-9-5)7(12)13/h1-2,9H,(H,12,13)
    • InChI Key： SYUREEKHRDWOJX-UHFFFAOYSA-N
    • SMILES： ClC1C2=C(C(C(=O)O)=CN2)N=CN=1

Computed Properties

  • Exact Mass: 196.99900
  • Monoisotopic Mass: 196.9992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.87000
  • LogP: 1.30950

4-Chloro-5H-pyrrolo3,2-dpyrimidine-7-carboxylicacid Pricemore >>

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4-Chloro-5H-pyrrolo3,2-dpyrimidine-7-carboxylicacid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:853058-43-2)4-Chloro-5H-pyrrolo3,2-dpyrimidine-7-carboxylicacid
Order Number:A841288
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:53
Price ($):533.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:853058-43-2)4-Chloro-5H-pyrrolo3,2-dpyrimidine-7-carboxylicacid
A841288
Purity:99%
Quantity:1g
Price ($):533.0
Email